Cas no 1805612-19-4 (3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetic acid)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetic acid
• CAS No: 1805612-19-4
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4894415
• Update Time: 2025-06-26

3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetic acid

• Inchi： 1S/C9H7ClF2INO2/c10-3-6-5(8(11)12)1-4(2-7(15)16)14-9(6)13/h1,8H,2-3H2,(H,15,16)
• InChI Key： NLXRARXSUPQCRS-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)C(C(F)F)=CC(CC(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetic acid

3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetic Acid: A Comprehensive Overview

3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetic acid, with the CAS number 1805612-19-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its pyridine ring structure with multiple substituents, including a chloromethyl group, a difluoromethyl group, and an iodine atom, along with an acetic acid moiety, exhibits unique chemical properties and potential biological activities. Recent advancements in synthetic methodologies and its application in drug discovery have further highlighted its importance in contemporary research.

The synthesis of 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetic acid involves a series of intricate multi-step reactions, often utilizing advanced catalytic systems and precise reaction conditions. Researchers have employed various strategies, including Suzuki-Miyaura coupling reactions and nucleophilic aromatic substitutions, to achieve high yields and purity. The incorporation of halogen atoms, particularly iodine and chlorine, into the pyridine ring not only enhances the compound's stability but also introduces unique electronic properties that are crucial for its biological interactions.

Recent studies have explored the potential of this compound as a precursor in the development of novel pharmaceutical agents. For instance, investigations into its role as a building block for bioactive molecules have revealed promising results in anti-tumor and anti-inflammatory assays. The presence of the acetic acid group facilitates further functionalization, enabling researchers to modify the compound's pharmacokinetic properties for improved drug delivery.

In terms of structural analysis, the compound's molecular weight is approximately 407.8 g/mol, with a melting point that falls within the range of 150°C to 160°C. Its solubility characteristics are highly dependent on the solvent system; it exhibits moderate solubility in polar aprotic solvents such as dimethylformamide (DMF) and dichloromethane (DCM), making it suitable for various organic synthesis protocols.

The integration of fluorine atoms into the molecule introduces additional complexity to its chemical profile. Fluorinated compounds are known for their enhanced bioavailability and metabolic stability, attributes that are highly desirable in drug design. The difluoromethyl group in this compound not only contributes to its lipophilicity but also serves as a potential site for further chemical modifications.

From an environmental standpoint, understanding the degradation pathways of 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetic acid is crucial for assessing its ecological impact. Recent research has focused on identifying microbial degradation mechanisms and photolytic pathways under UV light exposure. These studies aim to develop sustainable methods for waste management and minimize environmental contamination.

In conclusion, 3-(Chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetic acid stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and promising biological activities position it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in advancing therapeutic interventions across various disease states.